Cas no 2172181-43-8 (5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid)

• Product Name: 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid
• CAS No: 2172181-43-8
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6521059
• PubChem ID: 165811131
• Update Time: 2025-10-31

5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid
• 5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-4-methylpentanoic acid
• 2172181-43-8
• EN300-1521150

• Inchi： 1S/C28H28N2O5/c1-18(13-14-26(31)32)16-29-27(33)19-7-6-8-20(15-19)30-28(34)35-17-25-23-11-4-2-9-21(23)22-10-3-5-12-24(22)25/h2-12,15,18,25H,13-14,16-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： PVCZAJFJYNECSH-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C(NCC(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid

Introduction to 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic Acid (CAS No. 2172181-43-8)

5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2172181-43-8, represents a fusion of advanced chemical synthesis and biological activity, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a fluoren-9-ylmethoxycarbonyl moiety and a phenylformamido group. These components contribute to the compound's unique chemical properties, which are essential for its interaction with biological targets. The presence of a 4-methylpentanoic acid side chain further enhances its pharmacokinetic profile, potentially improving solubility and metabolic stability.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid suggests that it may possess the ability to interact with enzymes and receptors involved in inflammatory responses, making it a promising candidate for further investigation in the treatment of chronic inflammatory disorders.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of more potent and selective drugs. The fluoren-9-ylmethoxycarbonyl group is particularly noteworthy, as it has been shown to enhance binding affinity in several drug candidates. This feature could be leveraged to design molecules with improved efficacy against target proteins.

The phenylformamido moiety in the compound's structure also plays a crucial role in its biological activity. This group is known to facilitate interactions with specific amino acid residues in protein targets, which can lead to the modulation of enzymatic activity. For instance, studies have demonstrated that phenylformamido derivatives can inhibit the activity of kinases, which are key players in signal transduction pathways involved in cell growth and differentiation.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. By leveraging molecular docking simulations, scientists can identify potential binding pockets on target proteins and optimize the structure of 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid for better interaction. These computational tools have been instrumental in accelerating the drug discovery process and reducing the time required to bring new therapeutics to market.

In addition to its potential as a drug candidate, this compound may also find applications in materials science and industrial chemistry. The unique combination of functional groups makes it a versatile building block for synthesizing more complex molecules with tailored properties. For example, researchers have explored its use in creating polymers with enhanced mechanical strength and thermal stability.

The synthesis of 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are employed to construct the complex molecular framework efficiently. These methods are critical for producing sufficient quantities of the compound for both preclinical studies and industrial applications.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit anti-inflammatory properties by inhibiting key enzymes involved in the production of pro-inflammatory cytokines. This mechanism aligns with current trends in drug development, where targeting inflammatory pathways is a major focus due to their role in various chronic diseases.

The potential therapeutic applications extend beyond inflammation management. Researchers are exploring its effects on other biological processes, such as angiogenesis and neuroprotection. The structural features of 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid make it an attractive candidate for further exploration in these areas.

In conclusion, 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid (CAS No. 2172181-43-8) is a multifaceted compound with significant potential in pharmaceutical research. Its intricate structure and diverse functional groups make it a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in both academic and industrial settings.